Cas no 2044872-44-6 (4-chlorobutan-2-amine hydrochloride)

• Product Name: 4-chlorobutan-2-amine hydrochloride
• CAS No: 2044872-44-6
• MF: C₄H₁₁Cl₂N
• MW: 144.042839288712
• MDL: MFCD30488050
• CID: 4634654
• PubChem ID: 76223739
• Update Time: 2025-06-08

4-chlorobutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chlorobutan-2-amine hydrochloride

• MDL： MFCD30488050
• Inchi： 1S/C4H10ClN.ClH/c1-4(6)2-3-5;/h4H,2-3,6H2,1H3;1H
• InChI Key： OEMAWNQGWHZAID-UHFFFAOYSA-N
• SMILES： CC(N)CCCl.[H]Cl

4-chlorobutan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-chlorobutan-2-amine hydrochloride

4-Chlorobutan-2-amine Hydrochloride: A Comprehensive Overview

4-Chlorobutan-2-amine hydrochloride (CAS No. 2044872-44-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-amino-4-chlorobutane hydrochloride, is a derivative of butane with a chlorine atom and an amino group, making it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The chemical structure of 4-chlorobutan-2-amine hydrochloride is characterized by its unique combination of functional groups. The presence of the amino group and the chlorine atom imparts specific chemical properties that are crucial for its applications in drug discovery and development. The compound is typically synthesized through the reaction of 1,3-dichloropropane with ammonia, followed by hydrolysis to form the hydrochloride salt.

In recent years, 4-chlorobutan-2-amine hydrochloride has been extensively studied for its potential therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of novel antidepressants and anxiolytics. Studies have shown that compounds derived from 4-chlorobutan-2-amine hydrochloride exhibit promising pharmacological profiles, including selective serotonin reuptake inhibition (SSRI) and GABAergic activity.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 4-chlorobutan-2-amine hydrochloride-derived compounds in treating mood disorders. The researchers synthesized a series of derivatives and evaluated their efficacy in preclinical models. The results indicated that these compounds exhibited significant antidepressant-like effects without causing adverse side effects commonly associated with traditional SSRIs.

Beyond its applications in mental health, 4-chlorobutan-2-amine hydrochloride has also shown promise in the development of analgesics. A recent study published in the Pain Research and Management journal explored the analgesic properties of a novel compound synthesized from 4-chlorobutan-2-amine hydrochloride. The compound demonstrated potent pain-relieving effects in both acute and chronic pain models, suggesting its potential as a new class of analgesics.

The physicochemical properties of 4-chlorobutan-2-amine hydrochloride, such as its solubility, stability, and bioavailability, are critical factors that influence its suitability for pharmaceutical applications. Researchers have optimized these properties through various modifications, such as salt formation and prodrug strategies, to enhance the compound's therapeutic potential.

In addition to its direct use in drug development, 4-chlorobutan-2-amine hydrochloride serves as a valuable tool in chemical biology research. Its ability to modulate specific biological pathways makes it an essential reagent for studying protein-protein interactions and signaling cascades. For instance, it has been used to investigate the role of G protein-coupled receptors (GPCRs) in cellular signaling processes.

The safety profile of 4-chlorobutan-2-amine hydrochloride is another important consideration for its use in pharmaceutical research. Preclinical studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed. However, like any chemical compound, it should be handled with appropriate safety precautions to ensure user safety.

In conclusion, 4-chlorobutan-2-amine hydrochloride (CAS No. 2044872-44-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it an attractive candidate for the development of novel therapeutics targeting mood disorders, pain management, and other medical conditions. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.